Cas no 1762-41-0 (4,4'-Dichloro-2,2'-bipyridine)

• Product Name: 4,4'-Dichloro-2,2'-bipyridine
• CAS No: 1762-41-0
• MF: C₁₀H₆Cl₂N₂
• MW: 225.074039936066
• MDL: MFCD00233879
• CID: 41954
• PubChem ID: 137200
• Update Time: 2025-06-08

4,4'-Dichloro-2,2'-bipyridine Chemical and Physical Properties

Names and Identifiers

• 4,4'-Dichloro-2,2'-bipyridine
• 4,4’-Dichloro-2,2’-bipyridine
• 4-chloro-2-(4-chloropyridin-2-yl)pyridine
• 2,2'-Bipyridine,4,4'-dichloro
• 4,4'-Dichlor-[2,2']bipyridyl
• 4,4'-Dichloro-[2,2']bipyridinyl
• 4,4'-dichloro-2,2'-bipy
• 4,4'-Dichloro-2,2'-bipyridin
• 4,4'-dichloro-2,2'-bipyridyl
• 4,4'-Dichloro-2,2'-dipyridyl
• 2,2'-Bipyridine,4,4'-dichloro-
• 4-chloro-2-(4-chloro-2-pyridyl)pyridine
• SY100885
• 2,2'-Bipyridine, 4,4'-dichloro-
• Q-101882
• 4,4 inverted exclamation mark -Dichloro-2,2 inverted exclamation mark -bipyridine
• AM84621
• A812167
• AC-30729
• BS-21813
• CS-0085711
• AKOS015918373
• FT-0653405
• UBSRTSGCWBPLQF-UHFFFAOYSA-N
• DTXSID60170096
• AC-20759
• MFCD00233879
• 4,4/'-Dichloro-2,2/'-bipyridine
• 1762-41-0
• SCHEMBL827247
• 4,4''-Dichloro-2,2''-bipyridine
• FD06271
• DTXCID5092587

• MDL： MFCD00233879
• Inchi： 1S/C10H6Cl2N2/c11-7-1-3-13-9(5-7)10-6-8(12)2-4-14-10/h1-6H
• InChI Key： UBSRTSGCWBPLQF-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)C1C=C(C=CN=1)Cl

Computed Properties

• Exact Mass: 223.99100
• Monoisotopic Mass: 223.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 25.8A^2

Experimental Properties

• Density: 1.363
• Boiling Point: 333.7±37.0°C
• Flash Point: 185.9 °C
• Refractive Index: 1.604
• PSA: 25.78000
• LogP: 3.45040

Additional information on 4,4'-Dichloro-2,2'-bipyridine

Introduction to 4,4'-Dichloro-2,2'-bipyridine (CAS No. 1762-41-0)

4,4'-Dichloro-2,2'-bipyridine (CAS No. 1762-41-0) is a versatile organic compound with significant applications in various fields, including chemical synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique bipyridine structure with dichloro substituents at the 4,4' positions. The molecular formula of 4,4'-Dichloro-2,2'-bipyridine is C₁₀H₈Cl₂N₂, and it has a molecular weight of approximately 215.09 g/mol.

The bipyridine core of 4,4'-Dichloro-2,2'-bipyridine makes it an excellent ligand for coordination chemistry. It can form stable complexes with a variety of metal ions, which has led to its extensive use in the development of metallopharmaceuticals and catalytic systems. Recent studies have highlighted the potential of 4,4'-Dichloro-2,2'-bipyridine-based complexes in targeted drug delivery and photodynamic therapy (PDT) applications.

In the realm of materials science, 4,4'-Dichloro-2,2'-bipyridine has been explored for its role in the synthesis of metal-organic frameworks (MOFs). These frameworks exhibit high porosity and surface area, making them suitable for gas storage, separation processes, and catalysis. The dichloro substituents on the bipyridine structure provide additional functional groups that can be further modified to tailor the properties of MOFs for specific applications.

The synthetic versatility of 4,4'-Dichloro-2,2'-bipyridine has also been leveraged in the development of novel organic materials. For instance, it has been used as a building block in the synthesis of conjugated polymers and small molecules for organic electronics. These materials have shown promise in applications such as organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (FETs).

In pharmaceutical research, 4,4'-Dichloro-2,2'-bipyridine-based compounds have been investigated for their potential therapeutic properties. Studies have demonstrated that certain derivatives of this compound exhibit anti-inflammatory and anticancer activities. For example, a recent study published in the Journal of Medicinal Chemistry reported that a series of 4,4'-Dichloro-2,2'-bipyridine-derived compounds showed potent inhibition of cancer cell growth by targeting specific signaling pathways.

The environmental impact and safety profile of 4,4'-Dichloro-2,2'-bipyridine are also important considerations. While it is generally considered safe for laboratory use under proper handling conditions, it is essential to follow standard safety protocols to minimize any potential risks. Research into the biodegradability and ecotoxicity of this compound is ongoing to ensure its sustainable use in various applications.

In conclusion, 4,4'-Dichloro-2,2'-bipyridine (CAS No. 1762-41-0) is a multifaceted compound with a wide range of applications in chemical synthesis, materials science, and pharmaceutical research. Its unique structural features and synthetic versatility make it an invaluable tool for scientists and researchers across multiple disciplines. As ongoing research continues to uncover new properties and applications of this compound, its importance in the scientific community is likely to grow even further.